ethyl 4-{[(1-ethyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N5O4/c1-3-18-24-25-20-21(29)26(16-7-5-6-8-17(16)27(18)20)13-19(28)23-15-11-9-14(10-12-15)22(30)31-4-2/h5-12H,3-4,13H2,1-2H3,(H,23,28)
• InChI Key: GOQUARWZPWRUJG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)C(=O)OCC
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline, which is a type of heterocyclic compound. These compounds are often synthesized for their potential antiviral and antimicrobial activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, [1,2,4]triazolo[4,3-a]quinoxaline derivatives are typically synthesized via aromatic nucleophilic substitution of a precursor compound with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple ring structures, including a quinoxaline ring and a triazole ring. The exact structure would depend on the positions of the various substituents.

Scientific Research Applications

Antiviral Agents

The [1,2,4]triazolo[4,3-a]quinoxaline scaffold has also been explored for antiviral properties. . Further studies are needed, but this compound class shows promise.

Antibacterial Activity

While not directly related to the compound you’ve mentioned, [1,2,4]triazolo[4,3-a]pyrazine derivatives have been studied for antibacterial activity. .

Future Directions

Future research could involve further exploration of the [1,2,4]triazolo[4,3-a]quinoxaline class of compounds, including the synthesis of new derivatives and investigation of their potential biological activities.